Cas no 1306105-18-9 (Ethyl 1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate)

Ethyl 1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate is a sulfonamide-based piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a piperidine core functionalized with a carboxylate ester at the 4-position and a 2-aminophenylsulfonyl group at the 1-position, offering versatility for further synthetic modifications. Its structural characteristics, including the sulfonamide linkage and free amino group, make it a valuable intermediate for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The ethyl ester moiety enhances solubility in organic solvents, facilitating purification and downstream reactions. This compound is of interest due to its balanced lipophilicity and potential for derivatization, which may contribute to optimizing pharmacokinetic properties in drug discovery.
Ethyl 1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate structure
1306105-18-9 structure
Product Name:Ethyl 1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate
CAS No:1306105-18-9
MF:C14H20N2O4S
MW:312.384602546692
CID:1081259
PubChem ID:61112147
Update Time:2025-07-02

Ethyl 1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate
    • ethyl 1-(2-aminophenyl)sulfonylpiperidine-4-carboxylate
    • 1306105-18-9
    • DTXSID20734118
    • Ethyl 1-(2-aminobenzene-1-sulfonyl)piperidine-4-carboxylate
    • Ethyl1-((2-aminophenyl)sulfonyl)piperidine-4-carboxylate
    • Inchi: 1S/C14H20N2O4S/c1-2-20-14(17)11-7-9-16(10-8-11)21(18,19)13-6-4-3-5-12(13)15/h3-6,11H,2,7-10,15H2,1H3
    • InChI Key: ZNMQCRYFARPADL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)(N1CCC(C(=O)OCC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 312.11437830g/mol
  • Monoisotopic Mass: 312.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.1Ų

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